2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol

• IUPAC Name: 2-[(3-amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C15H18BrN3O/c16-9-5-6-12-10(7-9)15(11(17)8-18-12)19-13-3-1-2-4-14(13)20/h5-8,13-14,20H,1-4,17H2,(H,18,19)
• InChI Key: MHEPEVFGCKGOBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NC2=C3C=C(C=CC3=NC=C2N)Br)O
• Molecular Formula: C15H18BrN3O
• Molecular Weight: 336.23 g/mol

Description

2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has shown promising results in various studies, and its mechanism of action has been extensively researched.

Mechanism of Action

The mechanism of action of 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol is not fully understood. However, it has been proposed that this compound inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol can induce DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects
In addition to its antitumor and antiviral activities, 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol has been found to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in various cellular processes, including cell growth and differentiation. Additionally, 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol has been found to modulate the activity of ion channels, which are important for the regulation of membrane potential and neurotransmitter release.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol in lab experiments is its high purity and stability. This compound can be easily synthesized and purified, making it a convenient tool for studying its various biological activities. However, one limitation of using this compound is its potential toxicity. Like many other chemotherapeutic agents, 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol can induce DNA damage and cell death in non-cancerous cells, which may limit its therapeutic applications.

Future Directions

There are several future directions for research on 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol. One direction is to investigate its potential as a therapeutic agent for various types of cancer. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical settings. Another direction is to explore its potential as an antiviral agent. Given its activity against HIV-1 and hepatitis C virus, 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol may have potential as a treatment for these viral infections. Finally, future research could focus on elucidating the mechanism of action of this compound and identifying its molecular targets, which could provide insights into its various biological activities.

Synthesis Methods

The synthesis of 2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol involves the reaction of 3-amino-6-bromoquinoline-4-carboxylic acid with cyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction proceeds under mild conditions and yields the desired product with high purity.

Scientific Research Applications

2-[(3-Amino-6-bromoquinolin-4-yl)amino]cyclohexan-1-ol has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to have antiviral activity against HIV-1 and hepatitis C virus.